Cas no 1634-34-0 (p-Orcacetophenone)

p-Orcacetophenone Properties

Names and Identifiers

• 1-(2,6-Dihydroxy-4-methylphenyl)ethanone
• 2',6'-Dihydroxy-4'-methylacetophenone
• 3,5-Dihydroxy-4-acetyltoluene
• Ethanone, 1-(2,6-dihydroxy-4-methylphenyl)-
• p-Orcacetophenone
• 2’,6’-Dihydroxy-4’-methylacetophenone
• 4-acetyl-3,5-dihydroxytoluene
• 2,6-DIHYDROXY-4'-METHYLACETOPHENONE
• 1-(2,6-dihydroxy-4-Methylphenyl)ethan-1-one
• 4-ACETYL-3,5-DIHYDROXYTOLUENE,98.5+%
• 2-Acetyl-5-methyl-resorcine
• PubChem3379
• 1-(2,6-dihydroxy-4-methyl-phenyl)ethanone
• 2-acetyl-5-methylresorcinol
• Jsp003277
• 3,5-Dihydroxy-4-Acetyl Toluene
• CUYUORWXJSURNV-UHFFFAOYSA-N
• RW3387
• FCH852915
• ANW
• FT-0600092
• AMY20145
• 1-(2,6-dihydroxy-4-methylphenyl)ethanone;2',6'-Dihydroxy-4'-methylacetophenone
• CHEMBL3274357
• 2`,6`-Dihydroxy-4`-methylacetophenone
• Orcacetophenone
• 1,1-Biadamantane-3,3-diamine
• 2 inverted exclamation mark pound not6 inverted exclamation mark -Dihydroxy-4 inverted exclamation mark -methylacetophenone
• A20796
• 2 inverted exclamation mark ,6 inverted exclamation mark -Dihydroxy-4 inverted exclamation mark -methylacetophenone
• AKOS006294840
• 1634-34-0
• MFCD06656138
• SY003375
• DTXSID30439541
• AC-2933
• TS-7382
• SCHEMBL1682172
• DB-006303
• 1-(2,6-dihydroxy-4-methylphenyl)ethan-1-one
• 1-(2,6-dihydroxy-4-methylphenyl)ethanone
• 3,5-DIHYDROXY-4-ACETYLTOLUENE
• ETHANONE, 1-(2,6-DIHYDROXY-4-METHYLPHENYL)-
• +Expand

• MDL： MFCD06656138
• InChIKey： CUYUORWXJSURNV-UHFFFAOYSA-N
• Inchi： 1S/C9H10O3/c1-5-3-7(11)9(6(2)10)8(12)4-5/h3-4,11-12H,1-2H3
• SMILES： O([H])C1C([H])=C(C([H])([H])[H])C([H])=C(C=1C(C([H])([H])[H])=O)O[H]

Computed Properties

• Exact Mass: 166.06300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 166.062994177g/mol
• Heavy Atom Count: 12
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: 1.60880
• PSA: 57.53000
• Refractive Index: 1.584
• Boiling Point: 288.7℃ at 760 mmHg
• Flash Point: 142.6℃
• Density: 1.239

p-Orcacetophenone Security Information

p-Orcacetophenone Customs Data

• HS CODE：2914501900
• Customs Data：

  China Customs Code:

  2914501900

  Overview:

  2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%